![molecular formula C7H6BrN3 B024752 6-Bromo-3-methyl-[1,2,4]triazolo[4,3-a]pyridine CAS No. 108281-78-3](/img/structure/B24752.png)
6-Bromo-3-methyl-[1,2,4]triazolo[4,3-a]pyridine
Overview
Description
“6-Bromo-3-methyl-[1,2,4]triazolo[4,3-a]pyridine” is a chemical compound with the CAS Number: 108281-78-3 . It has a molecular weight of 212.05 . The compound is a solid at room temperature .
Synthesis Analysis
While specific synthesis methods for “6-Bromo-3-methyl-[1,2,4]triazolo[4,3-a]pyridine” were not found, there are general methods for synthesizing similar triazolo-pyridine compounds . These methods often involve reactions with hydrazino-pyridine derivatives .Molecular Structure Analysis
The molecular structure of “6-Bromo-3-methyl-[1,2,4]triazolo[4,3-a]pyridine” consists of a triazolo[4,3-a]pyridine core with a bromine atom at the 6-position and a methyl group at the 3-position .Physical And Chemical Properties Analysis
“6-Bromo-3-methyl-[1,2,4]triazolo[4,3-a]pyridine” is a solid at room temperature . Its InChI Code is 1S/C7H6BrN3/c1-5-9-10-7-3-2-6 (8)4-11 (5)7/h2-4H,1H3 .Scientific Research Applications
Chemical Synthesis
“6-Bromo-3-methyl-[1,2,4]triazolo[4,3-a]pyridine” is used in the field of chemical synthesis . It is a unique chemical that is part of a collection of unique chemicals provided by Sigma-Aldrich . It is used in various chemical reactions and its properties make it a valuable compound in the field of chemical synthesis .
Microwave-Mediated Synthesis
This compound has been used in the microwave-mediated, catalyst-free synthesis of 1,2,4-triazolo[1,5-a]pyridines . This method involves the use of enaminonitriles and benzohydrazides, a transamidation mechanism followed by nucleophilic addition with nitrile, and subsequent condensation to yield the target compound in a short reaction time .
Antibacterial Activity
Triazolo[4,3-a]pyrazine derivatives, which can be synthesized from “6-Bromo-3-methyl-[1,2,4]triazolo[4,3-a]pyridine”, have shown antibacterial activities . These compounds have been tested using the microbroth dilution method, and their minimum inhibitory concentrations (MICs) against Staphylococcus aureus (S. aureus) and Escherichia coli (E. coli) strains were obtained .
Biological Evaluation
This compound has been used in the biological evaluation of other compounds . The results of these evaluations are expressed as inhibition rates or IC50 (half-maximal inhibitory concentration), which are calculated using specific software .
Inhibitory Effect
Novel compounds synthesized from “6-Bromo-3-methyl-[1,2,4]triazolo[4,3-a]pyridine” have shown good inhibitory effects . These compounds have IC50 values ranging from 0.057 ± 0.003–3.646 ± 0.203 μM, compared to sorafenib IC50: 0.184 ± 0.01 μM .
Medicinal and Pharmaceutical Chemistry
Nitrogen-containing heterocyclic compounds, such as “6-Bromo-3-methyl-[1,2,4]triazolo[4,3-a]pyridine”, are found in numerous natural products exhibiting immense biological activities . These compounds hold enormous applications in medicinal and pharmaceutical chemistry .
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been found to target c-met/vegfr-2 kinases , which play a crucial role in cell growth and survival.
Mode of Action
For instance, similar compounds have been found to inhibit kinase activity, thereby affecting cell growth and survival .
Result of Action
Similar compounds have shown cytotoxic activities against certain cancer cell lines , suggesting potential antiproliferative effects.
properties
IUPAC Name |
6-bromo-3-methyl-[1,2,4]triazolo[4,3-a]pyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrN3/c1-5-9-10-7-3-2-6(8)4-11(5)7/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SQJJGTRYJKBHNJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C2N1C=C(C=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60590250 | |
Record name | 6-Bromo-3-methyl[1,2,4]triazolo[4,3-a]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60590250 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Bromo-3-methyl-[1,2,4]triazolo[4,3-a]pyridine | |
CAS RN |
108281-78-3 | |
Record name | 6-Bromo-3-methyl[1,2,4]triazolo[4,3-a]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60590250 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-bromo-3-methyl-[1,2,4]triazolo[4,3-a]pyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.